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Compound of Interest

Compound Name: Aluminum lactate

Cat. No.: B044824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum lactate, with the chemical formula Al(C₃H₅O₃)₃, is a salt formed between aluminum

and lactic acid. It finds applications in various fields, including as a mordant in dyeing, a

component in cosmetics, and as a precursor in the sol-gel synthesis of alumina-based

materials. For researchers and professionals in drug development, understanding the precise

molecular structure of aluminum lactate is crucial for predicting its behavior in biological

systems and for designing novel applications. This technical guide provides a comprehensive

analysis of the crystal structure of aluminum lactate, drawing from available scientific

literature.

While a complete crystallographic dataset from single-crystal X-ray diffraction is not publicly

available in full detail, this guide synthesizes the key findings from the seminal work that first

elucidated its molecular structure, alongside other relevant physicochemical data.

Physicochemical Properties
Aluminum lactate is typically a white, water-soluble powder. A summary of its key physical and

chemical properties is presented in Table 1.
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Property Value Reference

Chemical Formula C₉H₁₅AlO₉

Molar Mass 294.19 g/mol

Appearance White powder

Solubility in Water Soluble

Melting Point >300 °C [1]

Synthesis of Aluminum Lactate for Crystallization
The synthesis of aluminum lactate suitable for crystal growth can be achieved through several

methods. The most common laboratory preparations involve the reaction of lactic acid with an

aluminum source.

Experimental Protocol: Synthesis from Metallic
Aluminum
One documented method involves the direct reaction of metallic aluminum with lactic acid,

often using a mineral acid as a catalyst.

Materials:

Metallic aluminum (e.g., powder, foil)

Lactic acid (e.g., 85% aqueous solution)

Mineral acid catalyst (e.g., sulfuric acid, hydrochloric acid, or nitric acid)

Deionized water

Procedure:

A stoichiometric amount of metallic aluminum is reacted with a slight excess of lactic acid.

A catalytic amount of a mineral acid is added to the reaction mixture.
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The mixture is heated, typically to the reflux temperature of the solution (around 100-105 °C),

until the aluminum is consumed.

The resulting solution contains dissolved aluminum lactate.

To obtain crystals, the solution is concentrated by evaporation.

The concentrated solution is then cooled to induce crystallization.

The precipitated aluminum lactate crystals are isolated by filtration, washed with a cold

solvent (e.g., ethanol) to remove impurities, and then dried under vacuum.

Crystal Structure Analysis
The definitive study on the molecular structure of aluminum lactate was published by G. G.

Bombi and colleagues in 1990. Their work, titled "The speciation of aluminum in aqueous

solutions of aluminum carboxylates. Part I. X-ray molecular structure of tris(2-

hydroxypropanoato)aluminum(III)," provides the foundational understanding of the coordination

environment of the aluminum ion.

Unfortunately, the full crystallographic information file (CIF) containing detailed atomic

coordinates, bond lengths, and angles is not readily accessible. However, the publication

confirms that the lactate anion acts as a bidentate ligand, coordinating to the aluminum ion

through one of the carboxylate oxygen atoms and the hydroxyl oxygen atom. This chelation

results in a six-coordinate aluminum center with a distorted octahedral geometry.

The logical workflow for a typical crystal structure determination is outlined in the diagram

below.
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A generalized workflow for crystal structure determination.

Quantitative Crystallographic Data
While the specific quantitative data from the primary literature is not available for direct

reproduction here, a typical crystallographic study of this nature would report the parameters

listed in Table 2. These values would be essential for any computational modeling or in-depth

structural analysis.

Parameter Description

Crystal System
The crystal system (e.g., monoclinic,

orthorhombic) to which the crystal belongs.

Space Group The specific symmetry group of the crystal.

Unit Cell Dimensions
The lengths of the sides of the unit cell (a, b, c)

and the angles between them (α, β, γ).

Z The number of formula units per unit cell.

Calculated Density
The density of the crystal calculated from the

crystallographic data.

Key Bond Lengths
The distances between the aluminum ion and

the coordinating oxygen atoms (Al-O).

Key Bond Angles
The angles between the coordinating oxygen

atoms around the aluminum center (O-Al-O).

Conclusion
The molecular structure of aluminum lactate is characterized by a central aluminum ion

coordinated by three bidentate lactate ligands, resulting in a distorted octahedral geometry.

This structural arrangement is fundamental to its chemical properties and its interactions in

various applications, including those relevant to drug development. While a comprehensive,

publicly accessible crystallographic dataset remains elusive, the foundational work by Bombi et

al. provides a clear qualitative picture of its structure. Further research to obtain and publish a

complete single-crystal X-ray diffraction study would be of significant value to the scientific
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community, enabling more precise molecular modeling and a deeper understanding of this

important aluminum compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b044824?utm_src=pdf-custom-synthesis
https://mediatum.ub.tum.de/doc/1276376/1276376.pdf
https://www.benchchem.com/product/b044824#aluminum-lactate-crystal-structure-analysis
https://www.benchchem.com/product/b044824#aluminum-lactate-crystal-structure-analysis
https://www.benchchem.com/product/b044824#aluminum-lactate-crystal-structure-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044824?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

